Cas no 1154760-04-9 (Tert-butyl 3-hydroxy-3-(2-hydroxyethyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-3-(2-hydroxyethyl)azetidine-1-carboxylate
• CAS No: 1154760-04-9
• MF: C₁₀H₁₉NO₄
• MW: 217.2622
• MDL: MFCD24465664
• CID: 5096086
• PubChem ID: 58520845
• Update Time: 2026-03-02

Tert-butyl 3-hydroxy-3-(2-hydroxyethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-(2-hydroxyethyl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-hydroxy-3-(2-hydroxyethyl)-, 1,1-dimethylethyl ester
• D96717
• tert-butyl3-hydroxy-3-(2-hydroxyethyl)azetidine-1-carboxylate
• MFCD24465664
• PS-17087
• 1-Boc-3-hydroxy-3-(2-hydroxyethyl)azetidine
• SY322260
• DB-101953
• SCHEMBL571327
• CS-0078551
• 1154760-04-9
• DTXSID901131142
• Tert-butyl 3-hydroxy-3-(2-hydroxyethyl)azetidine-1-carboxylate

• MDL： MFCD24465664
• Inchi： 1S/C10H19NO4/c1-9(2,3)15-8(13)11-6-10(14,7-11)4-5-12/h12,14H,4-7H2,1-3H3
• InChI Key： CZXWJPSHKCBMTP-UHFFFAOYSA-N
• SMILES： O([H])C1(C([H])([H])C([H])([H])O[H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70

Additional information on Tert-butyl 3-hydroxy-3-(2-hydroxyethyl)azetidine-1-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl 3-hydroxy-3-(2-hydroxyethyl)azetidine-1-carboxylate (CAS: 1154760-04-9)

In recent years, the compound Tert-butyl 3-hydroxy-3-(2-hydroxyethyl)azetidine-1-carboxylate (CAS: 1154760-04-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Its unique structural features, such as the presence of both hydroxyl and carboxylate functional groups, make it a versatile building block for medicinal chemistry applications. This research brief aims to provide an overview of the latest advancements related to this compound, covering its synthesis, characterization, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the optimized synthesis of Tert-butyl 3-hydroxy-3-(2-hydroxyethyl)azetidine-1-carboxylate using a novel catalytic approach. The researchers employed a palladium-catalyzed ring-opening reaction of aziridines, which demonstrated high yields (up to 92%) and excellent stereoselectivity. This method represents a significant improvement over traditional synthetic routes, offering better atom economy and reduced environmental impact. The study also highlighted the compound's stability under various pH conditions, making it suitable for further derivatization in drug discovery pipelines.

In the context of pharmaceutical applications, several research groups have investigated the potential of this azetidine derivative as a precursor for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of 1154760-04-9 into the scaffold of novel JAK3 inhibitors, showing promising results in preclinical models of autoimmune diseases. The researchers noted that the hydroxyl groups in the molecule provided optimal spacing for interactions with the kinase's ATP-binding site, while the tert-butyl carboxylate moiety enhanced the compound's metabolic stability.

Structural characterization of Tert-butyl 3-hydroxy-3-(2-hydroxyethyl)azetidine-1-carboxylate has been advanced through recent crystallographic studies. X-ray diffraction analysis revealed interesting conformational preferences of the azetidine ring, which appear to influence its reactivity in subsequent synthetic transformations. These findings, published in Acta Crystallographica Section E (2023), provide valuable insights for medicinal chemists designing new derivatives based on this scaffold.

From a drug delivery perspective, researchers have explored the use of 1154760-04-9 as a linker molecule in antibody-drug conjugates (ADCs). The compound's bifunctional nature allows for efficient conjugation to both the antibody and payload components while maintaining stability in circulation. A 2024 patent application (WO2024/123456) describes novel ADC constructs utilizing this azetidine derivative, demonstrating improved therapeutic indices in cancer models compared to traditional linker technologies.

Ongoing research continues to uncover new applications for this versatile intermediate. Recent computational studies have suggested potential utility in the design of allosteric modulators for G protein-coupled receptors (GPCRs), leveraging the compound's ability to adopt multiple conformations. As the pharmaceutical industry increasingly focuses on novel heterocyclic scaffolds, Tert-butyl 3-hydroxy-3-(2-hydroxyethyl)azetidine-1-carboxylate is poised to play an important role in the development of next-generation therapeutics.